Cas no 3987-92-6 (Methyl 4-amino-3-nitrobenzoate)

Methyl 4-amino-3-nitrobenzoate Properties

Names and Identifiers

• Methyl 4-amino-3-nitrobenzenecarboxylate
• Methyl 4-amino-3-nitrobenzoate
• Benzoic acid,4-amino-3-nitro-, methyl ester
• C8H8N2O4
• 2-Amino-5-(methoxycarbonyl)nitrobenzene
• 3-nitro-4-aminobenzoic acid methyl ester
• 4-(Methoxycarbonyl)-2-nitroaniline
• 4-Amino-3-nitro-benzoesaeure-methylester
• 4-amino-3-nitrobenzoic acid methyl ester
• 4-AMINO-3-NITROMETHYLBENZOATE
• methyl-4-amino-3-nitro benzene carboxylate
• BENZOIC ACID, 4-AMINO-3-NITRO-, METHYL ESTER
• 4-Amino-3-nitro-benzoic acid methyl ester
• 4-Amino-3-nitrobenzoicacidmethylester
• KSC495Q5N
• 4-methoxycarbonyl-2-nitroaniline
• HNTLUEZVPLRQEV-UHFFFAOYSA-N
• STL558254
• SBB091966
• BBL104236
• CL8559
• Z53832978
• DTXSID60398117
• MFCD00017562
• A6654
• 10Y-0603
• SY031836
• AKOS003273124
• SCHEMBL2720856
• J-522299
• FT-0635094
• AC-28512
• AM20060378
• EN300-70721
• CS-W007745
• 3987-92-6
• DTXCID20348976
• aniline, 4-methoxycarbonyl-2-nitro-
• DB-007675
• +Expand

• MDL： MFCD00017562
• InChIKey： HNTLUEZVPLRQEV-UHFFFAOYSA-N
• Inchi： 1S/C8H8N2O4/c1-14-8(11)5-2-3-6(9)7(4-5)10(12)13/h2-4H,9H2,1H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(=C(C=1[H])[N+](=O)[O-])N([H])[H])=O

Computed Properties

• Exact Mass: 196.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.04840674g/mol
• Heavy Atom Count: 14
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 98.1

Experimental Properties

• LogP: 2.06800
• PSA: 98.14000
• Refractive Index: 1.606
• Boiling Point: 392.8°C at 760 mmHg
• Melting Point: 204-206°C
• Flash Point: 191.3°C
• Density: 1.386

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters